Cas no 2138031-77-1 (4-(butan-2-yloxy)-4-(iodomethyl)oxane)

• Product Name: 4-(butan-2-yloxy)-4-(iodomethyl)oxane
• CAS No: 2138031-77-1
• MF: C₁₀H₁₉IO₂
• MW: 298.161135911942
• CID: 6180918
• PubChem ID: 165483934
• Update Time: 2025-05-20

4-(butan-2-yloxy)-4-(iodomethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-yloxy)-4-(iodomethyl)oxane
• EN300-1132929
• 2138031-77-1

• Inchi： 1S/C10H19IO2/c1-3-9(2)13-10(8-11)4-6-12-7-5-10/h9H,3-8H2,1-2H3
• InChI Key： UHKFRKYUEMAIQP-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OC(C)CC

Computed Properties

• Exact Mass: 298.04298g/mol
• Monoisotopic Mass: 298.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(butan-2-yloxy)-4-(iodomethyl)oxane

4-(Butan-2-yloxy)-4-(iodomethyl)oxane: A Comprehensive Overview

In the realm of organic chemistry, the compound 4-(butan-2-yloxy)-4-(iodomethyl)oxane (CAS No. 2138031-77-1) stands out as a fascinating molecule with diverse applications and intriguing chemical properties. This compound, characterized by its unique structure, has garnered significant attention in recent scientific studies due to its potential in various fields, including pharmaceuticals, materials science, and catalysis.

The molecular structure of 4-(butan-2-yloxy)-4-(iodomethyl)oxane is defined by its oxane ring (a six-membered cyclic ether) substituted with a butan-2-yloxy group and an iodomethyl group at the fourth position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable advancements involving this compound is its application in click chemistry. The presence of an iodomethyl group renders it highly reactive under click conditions, enabling efficient formation of covalent bonds with alkyne or azide partners. This property has been exploited in the development of bioconjugates for drug delivery systems and imaging agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(butan-2-yloxy)-4-(iodomethyl)oxane as a key intermediate in the synthesis of fluorescent probes for tracking cellular processes.

In addition to its role in medicinal chemistry, this compound has found applications in polymer science. The oxane ring provides a rigid framework that can be incorporated into polymer backbones, enhancing mechanical properties. Researchers at Stanford University have recently explored its use as a monomer in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in physical properties under external stimuli such as temperature or pH.

The synthesis of 4-(butan-2-yloxy)-4-(iodomethyl)oxane typically involves a two-step process: first, the preparation of the oxane ring through acid-catalyzed cyclization of a diol derivative; second, substitution reactions to introduce the butan-2-yloxy and iodomethyl groups. Recent optimizations have focused on improving reaction yields and reducing environmental impact. For example, green chemistry approaches using microwave-assisted synthesis have been reported, significantly accelerating reaction times while minimizing solvent usage.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. Advanced computational methods, including density functional theory (DFT), have been employed to study its electronic structure and reactivity patterns. These insights have facilitated its rational design for specific applications.

In conclusion, 4-(butan-2-yloxy)-4-(iodomethyl)oxane (CAS No. 2138031-77-1) is a multifaceted compound with immense potential across various chemical disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary research, driving innovation in drug discovery, materials science, and beyond.